Tert-butyl 3,5-difluoro-4-formylbenzoate
Overview
Description
Tert-butyl 3,5-difluoro-4-formylbenzoate (TFB) is an organic compound with a molecular formula of C10H11F2O3. It is a colorless liquid with a boiling point of 160°C and a melting point of -60°C. TFB is a versatile compound with a wide range of applications in the fields of organic synthesis, materials science, and analytical chemistry. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
Bismuth-based Cyclic Synthesis
Research demonstrates the synthesis of 3,5-di-tert-butyl-4-hydroxybenzoic acid through a cyclic process involving carbon dioxide and 3,5-di-tert-butyl-4-phenol using bismuth-based C-H bond activation. This process highlights the utility of related tert-butyl compounds in synthesizing complex organic molecules under mild conditions, showcasing their potential in organic synthesis and material science (Kindra & Evans, 2014).
Antioxidant Activity
The synthesis of new 2,5-di-substituted 1,3,4-oxadiazoles bearing 2,6-di-tert-butylphenol moieties was explored for their antioxidant properties. This study indicates the relevance of tert-butyl-based compounds in developing antioxidant agents, suggesting possible applications in pharmacology and biochemistry (Shakir, Ariffin, & Abdulla, 2014).
Alternative to Benzoquinone
Tert-butyl perbenzoate was identified as a substitute for benzoquinone in Fujiwara-Moritani reactions, which are critical for forming C-C bonds at room temperature. This finding highlights the role of tert-butyl derivatives in enhancing synthetic methodologies for organic chemistry (Liu & Hii, 2011).
Synthesis of Benzoxazole Derivatives
An electrochemical method was developed for synthesizing benzoxazole derivatives using electrochemical oxidation of 3,5-di-tert-butylcatechol in the presence of benzylamines. This research points to the importance of tert-butyl groups in facilitating green and efficient synthesis of heterocyclic compounds, which are valuable in materials science and pharmaceutical chemistry (Salehzadeh, Nematollahi, & Hesari, 2013).
Gas Permeation Enhancement
Systematic structural variations in polybenzimidazoles, including the incorporation of tert-butyl groups, led to a significant improvement in gas permeation properties. This application demonstrates the potential of tert-butyl derivatives in modifying the physical properties of polymers for industrial applications, particularly in gas separation technologies (Kumbharkar, Karadkar, & Kharul, 2006).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl 3,5-difluoro-4-formylbenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12F2O3/c1-12(2,3)17-11(16)7-4-9(13)8(6-15)10(14)5-7/h4-6H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZIZOEBUVZHPOJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=CC(=C(C(=C1)F)C=O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12F2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90620216 | |
Record name | tert-Butyl 3,5-difluoro-4-formylbenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90620216 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
467442-12-2 | |
Record name | 1,1-Dimethylethyl 3,5-difluoro-4-formylbenzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=467442-12-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | tert-Butyl 3,5-difluoro-4-formylbenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90620216 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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